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Compound of Interest

Compound Name: FPH2

Cat. No.: B15575874 Get Quote

Essential Safety and Handling Guide for FPH2
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of FPH2 (also known as BRD-9424) in a laboratory setting. The

information is intended for researchers, scientists, and drug development professionals to

ensure the safe and effective use of this compound.

Chemical Information:

Identifier Value

Name FPH2 / BRD-9424

CAS Number 957485-64-2[1][2]

Molecular Formula C14H16ClN5O2S[1]

Description

A small molecule and member of the thiourea

class that induces the proliferation of primary

human hepatocytes in vitro.[3]

Appearance White to beige powder.[1][3]

Solubility Soluble in DMSO.[1][3]
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The following personal protective equipment is mandatory when handling FPH2 to minimize

exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Must be inspected prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[4]

Eye Protection
Safety glasses with side

shields or goggles

Skin and Body Protection
Laboratory coat, long-sleeved

clothing

Wear impervious clothing. The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.[4]

Respiratory Protection
Use in a well-ventilated area or

with local exhaust ventilation

Avoid formation of dust and

aerosols. Provide appropriate

exhaust ventilation at places

where dust is formed.[4]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

FPH2 and the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Obtain special instructions before use.[4]
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Ensure adequate ventilation at all times.[4]

Storage:

Store in a tightly sealed container in a dry, well-ventilated place.

Recommended storage is in a freezer at -20°C.[3]

Disposal Plan
All waste materials contaminated with FPH2 must be handled and disposed of in accordance

with local, state, and federal regulations for chemical waste.

Procedure:

Collect Waste: Place all contaminated disposables (e.g., gloves, pipette tips, vials) into a

designated, sealed, and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the chemical name "FPH2" and the

appropriate hazard symbols.

Disposal: Arrange for pickup and disposal by a licensed chemical waste management

company. Do not dispose of FPH2 down the drain or in regular trash.

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately.
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Incident First-Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[4]

Spill

Use personal protective equipment. Avoid dust

formation. Evacuate personnel to safe areas.

Sweep up and shovel into a suitable container

for disposal. Avoid breathing dust.[4]

Experimental Workflow
The following diagram illustrates a general workflow for a typical in vitro experiment using

FPH2 with primary human hepatocytes.
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General Experimental Workflow for FPH2

Preparation

Treatment

Analysis

Prepare FPH2 Stock Solution
(e.g., 10 mM in DMSO)

Add FPH2 to Culture Medium
to Achieve Final Concentration

Thaw Cryopreserved
Primary Human Hepatocytes

Plate Hepatocytes
in Collagen-Coated Plates

Allow cells to attach

Incubate Cells
(e.g., 37°C, 5% CO2)

Monitor Cell Proliferation
(e.g., Microscopy, Cell Counting)

Assess Hepatocyte Function
(e.g., Albumin Secretion, CYP Activity)
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FPH2 Safety and Handling Logic

Planning Phase

Execution Phase

Post-Execution Phase

Emergency Response

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Don Personal Protective Equipment

Handle FPH2 in Ventilated Area

Dispose of Contaminated Waste
in Labeled Hazardous Container

Clean and Decontaminate Work Area

Doff and Dispose of PPE

In Case of Exposure
(Skin, Eyes, Inhalation)

Follow First-Aid Procedures

In Case of Spill

Follow Spill Response Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FPH2 - Safety Data Sheet [chemicalbook.com]

2. selleckchem.com [selleckchem.com]

3. FPH2 | 957485-64-2 [chemicalbook.com]

4. FPH2 Safety Data Sheets(SDS) lookchem [lookchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling FPH2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575874#personal-protective-equipment-for-
handling-fph2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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